Impurites impurities | Vulcanchem Impurities are chemical substances inside a confined amount of a sample which differ from the chemical composition of the compound of interest. In pharmaceutical world, an impurity is generally considered as an other organic material beside the other drug substances that is arises out of the synthesis most of the time, inorganic contaminants are not considered as an impurity unless they are toxic, such as heavy metal or arsenic.

VCID Product Name CAS No. MF
VC21337002 (2Z)-2-(2-Aminothiazol-4-yl)-N-(formylmethyl)-2-(methoxyimino)acetamide 104301-63-5 C8H10N4O3S
VC21337010 2-Chloro-N-(2,6-dimethylphenyl)acetamide 1131-01-7 C10H12ClNO
VC21336928 6-Hydroxy Desloratadine 119410-05-8 C19H19ClN2O
VC21339806 Dorzolamide, (+/-)-(cis)- 120279-90-5 C10H16N2O4S3
VC21335287 DL-2-((((Carboxymethyl)thio)acetyl)amino)-4-mercaptobutanoic acid 121213-21-6 C8H13NO5S2. 2NH3
VC21337332 Prolixin 146-56-5 C22H27ClF3N3OS
VC21335295 2,6-Dichloro-N-phenylaniline 15307-93-4 C12H9Cl2N
VC21337490 Hopantenic Acid 18679-90-8 C10H19NO5
VC21335280 (1R)-3-[(E)-2-[(1R,3aR,7aR)-1-[(E,2R,5R)-5,6-dimethylhept-3-en-2-yl]-7a-methyl-1,2,3,3a,6,7-hexahydroinden-4-yl]ethenyl]-4-methylcyclohex-3-en-1-ol 21307-05-1 C28H44O
VC21335429 Methylfelbamate 22131-25-5 C12H16N2O4
VC21337690 Fosamprenavir 226700-79-4 C25H36N3O9PS
VC21335368 4-Amino-3,5-dichloropyridine 22889-78-7 C5H4Cl2N2
VC21337030 Isobutyrylproline 23500-15-4 C9H15NO3
VC21336860 3-(2,6-Dichlorophenyl)-5-methylisoxazole-4-carboxylic acid 3919-76-4 C11H7Cl2NO3
VC21337476 alpha-Methyl-N-propyl-m-trifluoromethylphenethylamine 52777-74-9 C13H18F3N
VC21337700 R 29676 53786-28-0 C12H14ClN3O
VC21337572 Calcium Glycerophosphate 58409-70-4 C3H7CaO6P
VC21335277 2-(2-oxopyrrolidin-1-yl)butanoic Acid 67118-31-4 C8H13NO3
VC21337498 Calcitriol Impurities A 73837-24-8 C27H44O3
VC21334921 but-2-enedioic acid;5-[(1R)-2-[(5,6-diethyl-2,3-dihydro-1H-inden-2-yl)amino]-1-hydroxyethyl]-8-hydroxy-1H-quinolin-2-one 753498-25-8 C28H32N2O7
VC21336847 3-O-Methyl-DL-DOPA 7636-26-2 C10H13NO4
VC21337484 2-((6-Chloro-3-methyl-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)methyl)benzonitrile 865758-96-9 C13H10ClN3O2
VC21335354 Atorvastatin Epoxy Tetrahydrofuran Impurity 873950-19-7 C26H24FNO5
VC21337325 2-((3-Iodo-1H-indazol-6-yl)thio)-N-methylbenzamide 885126-34-1 C15H12IN3OS
VC21336983 Argatroban M1 metabolite 951130-92-0 C23H32N6O5S